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Compound of Interest

Compound Name: Heliox

Cat. No.: B1219071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Heliox gas mixtures. Heliox, a combination of helium and oxygen, is utilized in

various medical and research applications primarily due to its unique physical characteristics

that differ significantly from atmospheric air. Understanding these properties is crucial for its

effective and safe application in clinical settings and for the development of new therapeutic

strategies.

Core Physical Properties of Heliox
The primary advantage of Heliox stems from its lower density compared to air, which is a

mixture of nitrogen and oxygen. This reduced density minimizes turbulent airflow, thereby

lowering the work of breathing for patients with airway obstructions.[1][2][3] Other physical

properties such as viscosity, thermal conductivity, and specific heat also play a significant role

in its application and delivery.

Data Presentation: Physical Properties of Common Gas
Mixtures
The following tables summarize the key physical properties of various Heliox mixtures in

comparison to air and its primary components at standard temperature and pressure (0°C and

1 atm), unless otherwise specified.
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Gas/Mixture
Compositio
n (He/O2)

Density
(g/L)

Viscosity
(μPa·s)

Thermal
Conductivit
y (mW/m·K)

Specific
Heat
Capacity
(Cp) (J/g·K)

Helium (He) 100/0 0.1785 19.6 151.3 5.193

Oxygen (O2) 0/100 1.429 20.4 25.5 0.918

Air
(approx. 78%

N2, 21% O2)
1.293 18.2 26.2 1.005

Heliox 80/20 80/20 0.428 19.8 120.9 3.438

Heliox 70/30 70/30 0.554 19.9 109.8 2.899

Heliox 60/40 60/40 0.680 20.0 98.7 2.440

Heliox 50/50 50/50 0.806 20.1 87.6 2.062

Note: The values for Heliox mixtures are calculated based on the molar fractions and

properties of the pure components. Actual measured values may vary slightly.

The Physics of Heliox: From Turbulent to Laminar
Flow
The clinical efficacy of Heliox in respiratory medicine is primarily attributed to its ability to

reduce the Reynolds number (Re), a dimensionless quantity used to predict fluid flow patterns.

A lower Reynolds number is associated with a higher probability of laminar flow, which is

characterized by smooth, parallel layers of fluid. In contrast, turbulent flow is chaotic and

creates greater resistance.

The Reynolds number is calculated as:

Re = (ρ * v * D) / μ

Where:

ρ (rho) is the density of the gas
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v is the velocity of the gas

D is the diameter of the airway

μ (mu) is the dynamic viscosity of the gas

Due to the significantly lower density (ρ) of Heliox compared to air, the Reynolds number is

proportionally reduced for a given flow velocity and airway diameter.[3] This promotes a shift

from turbulent to laminar flow, particularly in the larger airways where flow velocities are highest

and turbulence is most likely to occur. This transition to a less resistant flow pattern reduces the

work of breathing for the patient.
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Physical Properties of Heliox
Airway Dynamics

Clinical Outcome
Low Density (ρ)

Reduced Reynolds Number (Re)

decreases

Similar Viscosity (μ) to Air
maintains

Turbulent Flow
reduces likelihood of

Laminar Flow

promotes
Decreased Work of Breathing

increases

decreases
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Patient Assessment
(e.g., severe asthma, COPD)

Select Heliox Mixture
(e.g., 80/20, 70/30, 60/40)

Choose Delivery System
(e.g., face mask, ventilator)

Correct Flowmeter Reading
(due to lower density)

Administer Heliox Therapy

Monitor Patient Response
(SpO2, respiratory rate, work of breathing)

Adjust Therapy as Needed
(change mixture or flow rate)

Wean from Heliox

if improvement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. diving-rov-specialists.com [diving-rov-specialists.com]

2. witpress.com [witpress.com]

3. Heliox - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Heliox
Gas Mixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219071#physical-properties-of-heliox-gas-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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